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Compound of Interest

Compound Name: 2-Methoxyquinoline

Cat. No.: B1583196

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methoxyquinoline, a
key intermediate in various synthetic applications. Adherence to the following protocols is
crucial for ensuring a safe laboratory environment and maintaining the integrity of experimental
work. This document outlines the hazards associated with 2-Methoxyquinoline, provides
detailed protocols for its safe use, and offers guidance on emergency procedures.

Hazard Identification and Classification

2-Methoxyquinoline and its derivatives should be handled as hazardous substances. The
following table summarizes the known and anticipated hazard classifications based on
available safety data sheets (SDS) for 2-Methoxyquinoline and structurally similar
compounds.[1][2][3][4]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 )

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L

Irritation irritation[1][4]

Specific Target Organ Toxicity - H335: May cause respiratory

Category 3

Single Exposure

irritation[4]

Signal Word: Warning[4]
Hazard Pictograms:

o ralt text

Precautionary Statements:[4]
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Physical and Chemical Properties
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A summary of the key physicochemical properties of 2-Methoxyquinoline is presented below.

[5]16]

Table 2: Physicochemical Properties of 2-Methoxyquinoline

Property Value

Molecular Formula C10HaNO

Molecular Weight 159.19 g/mol

Appearance Not Available

Melting Point Not Available

Boiling Point Not Available

Solubility Very slightly soluble (0.33 g/L at 25°C)[6]
pKa Not Available

LogP Not Available

CAS Number 6931-16-4[5]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risks associated with 2-
Methoxyquinoline.

Engineering Controls

» Ventilation: All work with 2-Methoxyquinoline, especially handling of the solid form or
preparation of solutions, should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[7][8]

o Safety Equipment: An operational safety shower and eyewash station must be readily
accessible in the laboratory.[7][8]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to minimize exposure.[7][9]

Table 3: Recommended Personal Protective Equipment

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields meeting ANSI
Z87.1 standards. A face shield
should be worn when there is

a splash hazard.[10]

To protect against splashes
and fine particles that can

cause serious eye damage.[9]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile) inspected before
use.[1][7]

To prevent skin contact, which

may cause irritation.[9]

Body Protection

A full-length, buttoned

laboratory coat.[10]

To protect against incidental

skin contact.[9]

Respiratory Protection

Use in a certified chemical
fume hood is the primary
control. If a fume hood is not
available or if dust/aerosols
are generated, a NIOSH-
approved respirator with
appropriate cartridges is

required.[7]

To prevent inhalation of vapors
or dust, which may cause

respiratory system irritation.[9]

Storage

» Conditions: Store in a cool, dry, well-ventilated place.[11] For long-term storage, refrigeration

at 2-8 °C is advisable.[12]

» Containers: Keep containers tightly closed and store in an inert atmosphere (e.g., argon or

nitrogen) to minimize oxidation.[11][12] Protect from light by using amber or opaque

containers.[12]

o Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[11][12]
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Safe handling workflow for quinoline derivatives.
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Accidental Release and First Aid Measures
Accidental Release Measures

Immediate and appropriate response to a spill is critical to prevent exposure and environmental
contamination.[13][14][15]

e Minor Spills:
o Alert personnel in the immediate area.[8]

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand).[13]

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[8]

o Decontaminate the spill area with a suitable solvent, followed by soap and water.[8][13]
e Major Spills:

o Evacuate the laboratory immediately and alert others.[8][10]

o Contact your institution's emergency response team.[8][10]

o Do not attempt to clean up a large spill without proper training and equipment.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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